Cas no 24945-81-1 (7H-Furo[3',2':4,5]furo[2,3-c]xanthen-7-one,1,2,3a,12c-tetrahydro-6,8-dimethoxy-, (3aR,12cS)- (9CI))

• Product name: 7H-Furo[3',2':4,5]furo[2,3-c]xanthen-7-one,1,2,3a,12c-tetrahydro-6,8-dimethoxy-, (3aR,12cS)- (9CI)
• CAS No: 24945-81-1
• MF: C₁₉H₁₆O₆
• MW: 340.32674
• CID: 263829
• PubChem ID: 119251

7H-Furo[3',2':4,5]furo[2,3-c]xanthen-7-one,1,2,3a,12c-tetrahydro-6,8-dimethoxy-, (3aR,12cS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3',2':4,5]furo[2,3-c]xanthen-7-one,1,2,3a,12c-tetrahydro-6,8-dimethoxy-, (3aR,12cS)- (9CI)
• 7H-Furo(3',2':4,5)furo(2,3-c)xanthen-7-one, 1,2,3a,12c-tetrahydro-6,8-dimethoxy-, (3aR-cis)-
• 6,8-dimethoxy-1,2,3a,12c-tetrahydro-7h-furo[3',2':4,5]furo[2,3-c]xanthen-7-one
• 1,2-Dihydro-O-methylsterigmatocystin
• UNII-6LK9E9ZDN6
• 6LK9E9ZDN6
• A26540
• 11,15-dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,9,11,14(19),15,17-hexaen-13-one
• DTXSID40947824
• 1,2-Dihydro-6-methoxy-7-hydroxydifuroxanthone
• CHEBI:213463
• 24945-81-1
• dihydro-O-methylsterigmatocystin
• C03944
• 7H-Furo[3',2':4,5]furo[2,3-c]xanthen-7-one, 1,2,3a,12c-tetrahydro-6,8-dimethoxy-, (3aR-cis)-
• 8-O-Methyldihydrosterigmatocystin
• Q27140071
• Dhomst
• O-Methyldihydrosterigmatocystin
• 7H-Furo[3',2':4,5]furo[2,3-c]xanthen-7-one, 1,2,3a,12c-tetrahydro-6,8-dimethoxy-, (3aR,12cS)-
• (3S,7R)-11,15-dimethoxy-6,8,20-trioxapentacyclo[10.8.0.02,9.03,7.014,19]icosa-1,9,11,14(19),15,17-hexaen-13-one
• (3aR,12cS)-6,8-dimethoxy-1,2,3a,12c-tetrahydro-7H-furo[3',2':4,5]furo[2,3-c]xanthen-7-one
• CHEBI:72678

• Inchi： InChI=1S/C19H16O6/c1-21-10-4-3-5-11-15(10)17(20)16-12(22-2)8-13-14(18(16)24-11)9-6-7-23-19(9)25-13/h3-5,8-9,19H,6-7H2,1-2H3
• InChI Key： WSBZDTWHZJNGKQ-UHFFFAOYSA-N
• SMILES： COC1C=CC=C2C=1C(C1=C(OC)C=C3OC4OCCC4C3=C1O2)=O

Computed Properties

• Exact Mass: 340.09468
• Monoisotopic Mass: 340.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.2

Experimental Properties

• Density: 1.377
• Boiling Point: 556.1°Cat760mmHg
• Flash Point: 247.6°C
• Refractive Index: 1.621
• PSA: 63.22